Cas no 133991-32-9 (1,5-Bis(4-amidinophenoxy)-2-pentanol)

• Product Name: 1,5-Bis(4-amidinophenoxy)-2-pentanol
• CAS No: 133991-32-9
• MF: C₁₉H₂₄N₄O₃
• MW: 356.418864250183
• CID: 1058570
• PubChem ID: 456174
• Update Time: 2025-06-20

1,5-Bis(4-amidinophenoxy)-2-pentanol Chemical and Physical Properties

Names and Identifiers

• 1,5-Bis(4-amidinophenoxy)-2-pentanol
• 1,5-Di(4-aMidinophenoxy)-2-pentanol
• 4-[5-(4-carbamimidoylphenoxy)-3-hydroxypentoxy]benzenecarboximidamide
• 4-[5-(4-carbamimidoylphenoxy)-4-hydroxy-pentoxy]benzamidine
• 1,5-Bis(4-amidinophenoxy)-2-hydroxypentane dihydrochloride
• 4-[5-(4-carbamimidoylphenoxy)-4-hydroxypentoxy]benzenecarboximidamide
• SCHEMBL12348096
• DB-311539
• Benzenecarboximidamide, 4,4'-[(2-hydroxy-1,5-pentanediyl)bis(oxy)]bis-; 4,4'-[(2-Hydroxy-1,5-pentanediyl)bis(oxy)]bis[benzenecarboximidamide]; 1,5-Bis(4-amidinophenoxy)-2-pentanol
• 133991-32-9

• Inchi： 1S/C19H24N4O3/c20-18(21)13-3-7-16(8-4-13)25-11-1-2-15(24)12-26-17-9-5-14(6-10-17)19(22)23/h3-10,15,24H,1-2,11-12H2,(H3,20,21)(H3,22,23)
• InChI Key： IIPIRIZROMSNPV-UHFFFAOYSA-N
• SMILES： OC(COC1C=CC(C(=N)N)=CC=1)CCCOC1C=CC(C(=N)N)=CC=1

Computed Properties

• Exact Mass: 356.18500
• Monoisotopic Mass: 356.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 138.43000
• LogP: 3.45370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1,5-Bis(4-amidinophenoxy)-2-pentanol

Introduction to 1,5-Bis(4-amidinophenoxy)-2-pentanol (CAS No. 133991-32-9) and Its Emerging Applications in Chemical Biology

1,5-Bis(4-amidinophenoxy)-2-pentanol, identified by the chemical identifier CAS No. 133991-32-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound, featuring a pentanol backbone substituted with two amidinophenoxy groups at the 1 and 5 positions, exhibits a distinct molecular architecture that has positioned it as a subject of intense research interest. The presence of the amidino and phenoxy functional groups imparts specific reactivity and binding capabilities, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 1,5-Bis(4-amidinophenoxy)-2-pentanol (CAS No. 133991-32-9) is characterized by its ability to engage in multiple types of intermolecular interactions, including hydrogen bonding, hydrophobic interactions, and electrostatic interactions. These properties are critical for its potential role in drug design, where precise molecular recognition is essential for achieving high affinity and selectivity. The compound’s dual amidinophenoxy substituents provide additional sites for functionalization, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on identifying small molecules that can modulate biological pathways relevant to human health and disease. 1,5-Bis(4-amidinophenoxy)-2-pentanol (CAS No. 133991-32-9) has emerged as a promising candidate due to its structural features that suggest potential utility in various therapeutic contexts. For instance, its ability to interact with biological targets such as kinases and transcription factors has been explored in preclinical studies aimed at developing treatments for cancers and inflammatory disorders.

One of the most compelling aspects of 1,5-Bis(4-amidinophenoxy)-2-pentanol (CAS No. 133991-32-9) is its versatility in chemical modifications. Researchers have leveraged this compound as a starting material to synthesize libraries of derivatives with enhanced pharmacological properties. These derivatives have been screened for their ability to inhibit or activate specific enzymes and receptors, providing insights into their mechanisms of action. The amidino group, in particular, has been highlighted for its potential to act as a hinge binder in drug design, a strategy that has shown considerable success in developing targeted therapies.

The phenoxy moieties in the molecule contribute to its solubility and bioavailability, which are critical factors in drug development. By optimizing the substitution patterns on these aromatic rings, chemists have been able to fine-tune the physicochemical properties of 1,5-Bis(4-amidinophenoxy)-2-pentanol (CAS No. 133991-32-9) derivatives to improve their absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. This approach aligns with the growing emphasis on structure-based drug design, where computational modeling and high-throughput screening are employed to identify lead compounds with optimal biological activity.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 1,5-Bis(4-amidinophenoxy)-2-pentanol (CAS No. 133991-32-9), enabling more efficient production scales and facilitating its integration into drug discovery pipelines. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex core structure of this compound with high precision. These advancements have not only accelerated the development process but also reduced costs associated with producing large quantities of material for research purposes.

The exploration of 1,5-Bis(4-amidinophenoxy)-2-pentanol (CAS No. 133991-32-9) has also extended into the realm of biomaterials science. Its unique molecular architecture makes it a candidate for designing smart materials that can respond to biological stimuli or environmental changes. Such materials could find applications in drug delivery systems where stimuli-responsive release mechanisms are desired to enhance therapeutic efficacy while minimizing side effects.

In conclusion,1,5-Bis(4-amidinophenoxy)-2-pentanol (CAS No. 133991-32-9) represents a significant advancement in chemical biology with broad implications for therapeutic development and biomaterial innovation. Its structural versatility and functional properties continue to drive research efforts aimed at unlocking new possibilities in medicine and biotechnology. As our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in human health.